2-[(1R)-3-Hydroxy-1-methylpropyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(2R)-4-hydroxybutan-2-yl]isoindole-1,3-dione
• InChI: InChI=1S/C12H13NO3/c1-8(6-7-14)13-11(15)9-4-2-3-5-10(9)12(13)16/h2-5,8,14H,6-7H2,1H3/t8-/m1/s1
• InChI Key: RJAMSKDRWYAMGF-MRVPVSSYSA-N
• Canonical SMILES: CC(CCO)N1C(=O)C2=CC=CC=C2C1=O
• Isomeric SMILES: C[C@H](CCO)N1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

“2-[(1R)-3-Hydroxy-1-methylpropyl]-1H-isoindole-1,3(2H)-dione” is a chemical compound with the CAS Number: 245728-73-8. It has a molecular weight of 219.24 and its IUPAC name is 2-[(1R)-3-hydroxy-1-methylpropyl]-1H-isoindole-1,3(2H)-dione. The compound appears as a white to yellow solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H13NO3/c1-8(6-7-14)13-11(15)9-4-2-3-5-10(9)12(13)16/h2-5,8,14H,6-7H2,1H3/t8-/m1/s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

The compound is a white to yellow solid. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available sources.

Scientific Research Applications

Synthesis and Derivative Formation

• A study developed a new synthesis method for hexahydro-1H-isoindole-1,3(2H)-dione derivatives from 3-sulfolene, exploring various derivative formations including amino and triazole derivatives through nucleophilic opening reactions. This research provides a foundation for the synthesis of structurally related compounds (Tan et al., 2016).

Chemical Reactions and Modifications

• Research on the 1,2-addition of a functionalized zinc-copper organometallic to an α,β-unsaturated aldehyde demonstrated the creation of specific isoindole-1,3(2H)-dione derivatives, showcasing the versatility of these compounds in organic synthesis (Yeh et al., 2003).

Structural and Molecular Studies

• The structural and crystal analysis of N-aminoimides derived from isoindole-1,3(2H)-dione variants highlighted their conformation and potential for further chemical modification, emphasizing the structural diversity and utility of isoindole-1,3(2H)-dione frameworks (Struga et al., 2007).

Antimicrobial and Anticancer Activities

• A study synthesizing novel azaimidoxy compounds from isoindole-1,3(2H)-dione derivatives and evaluating their antimicrobial activities suggests potential chemotherapeutic applications. This indicates the bioactive potential of modifications to the isoindole-1,3(2H)-dione structure (Jain et al., 2006).

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for this compound. The MSDS contains information about the potential hazards of the compound and how to work safely with the chemical product. It is crucial to refer to the MSDS for detailed safety information before handling this compound.

Mechanism of Action

Target of Action

The primary targets of 2-[(1R)-3-Hydroxy-1-methylpropyl]-1H-isoindole-1,3(2H)-dione are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets within the body .

Mode of Action

It is known that many isoindole derivatives have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Indole derivatives are known to interact with a variety of biochemical pathways, influencing a wide range of biological activities

Pharmacokinetics

The compound’s bioavailability, how it is distributed within the body, how it is metabolized, and how it is excreted, are all areas of active research .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. As research progresses, we will gain a better understanding of how this compound interacts with its targets and the resulting changes at the molecular and cellular level .